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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B081985

For Research Use Only. Not for use in diagnostic procedures.

Introduction

4-Heptyloxyphenol is a phenolic compound characterized by a heptyl ether group attached to
a phenol ring. Phenolic compounds, in general, have garnered significant interest in
oncological research due to their antioxidant and pro-apoptotic properties in various cancer cell
lines. While extensive research on 4-Heptyloxyphenol is still emerging, preliminary
investigations and studies on structurally similar long-chain alkoxy phenols suggest its potential
as a selective inhibitor of cancer cell proliferation. These notes provide an overview of the
hypothetical application of 4-Heptyloxyphenol in cancer research, including its potential
mechanism of action and detailed protocols for its evaluation.

Potential Mechanism of Action

Based on studies of analogous phenolic compounds, 4-Heptyloxyphenol may inhibit cancer
cell growth by inducing apoptosis and causing cell cycle arrest. A plausible mechanism involves
the modulation of key signaling pathways that regulate cell survival and proliferation. It is
hypothesized that 4-Heptyloxyphenol may trigger the intrinsic apoptotic pathway through the
generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction. This can, in
turn, activate caspase cascades, ultimately resulting in programmed cell death. Furthermore, it
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might influence the p38 MAPK signaling pathway, which is involved in cellular responses to

stress and can promote apoptosis.

Quantitative Data Summary

The following table summarizes hypothetical IC50 values of 4-Heptyloxyphenol against

various human cancer cell lines, illustrating its potential efficacy and selectivity. This data is

representative and intended for illustrative purposes.

Cell Line Cancer Type Incubation Time (h) I1C50 (uM)
Breast

MCF-7 , 48 25.5
Adenocarcinoma

A549 Lung Carcinoma 48 32.8

HCT116 Colon Carcinoma 48 28.1
Cervical

HelLa ) 48 45.2
Adenocarcinoma
Normal Human

HEK293 48 > 100

Embryonic Kidney
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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